2-Bromo-4,5-dichloro-1H-imidazole
Overview
Description
2-Bromo-4,5-dichloro-1H-imidazole (2-BCDI) is a heterocyclic compound that has been used in a variety of organic synthesis reactions. It is a useful reagent for the introduction of bromo and chloro substituents on aromatic rings. It is also used in the synthesis of biologically active compounds such as antibiotics, antivirals, and anti-cancer drugs. 2-BCDI has been studied extensively in recent years, and its many applications in the laboratory and in the pharmaceutical industry are becoming increasingly evident.
Scientific Research Applications
Imidazole derivatives, including 2-Bromo-4,5-dichloro-1H-imidazole, have been studied for their reactions with various bromo-1-arylethanones. Density Functional Theory (DFT) calculations were performed to investigate these reactions, which are significant in the field of computational chemistry and reaction mechanism analysis (Erdogan & Erdoğan, 2019).
This compound has been used in Sandmeyer type reactions for the bromination of 2-mercapto-1-methyl-imidazoline, demonstrating its utility in organic synthesis and complex molecule formation (Lobana, Sultana, & Butcher, 2011).
This compound plays a role in metal-halogen exchange reactions of polybromoimidazoles. It has been used to prepare dilithiated imidazoles and further react with various electrophiles, contributing to the field of organometallic chemistry (Iddon & Khan, 1987).
In X-ray crystallography, this compound derivatives have been synthesized and structurally studied, which is essential for understanding molecular conformations and interactions (Felsmann, Hübscher, Seichter, & Weber, 2012).
The compound has been explored for its antiviral properties. Polyhalogenated imidazole nucleosides, including this compound nucleosides, were synthesized and tested for their activity against human cytomegalovirus and herpes simplex virus, underscoring its potential in antiviral drug development (Chien, Saluja, Drach, & Townsend, 2004).
Its derivatives have been used in the synthesis of mononuclear complexes exhibiting slow magnetic relaxation and photochromic behavior, relevant in materials science and magnetic materials research (Cao, Wei, Li, & Gu, 2015).
In organic chemistry, this compound is significant for the synthesis of novel imidazoles with antimicrobial properties, contributing to pharmaceutical and medicinal chemistry (Narwal, Singh, Saini, Kaur, & Narwal, 2012).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-bromo-4,5-dichloro-1H-imidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3HBrCl2N2/c4-3-7-1(5)2(6)8-3/h(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SULQOTGFPPFUMG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(N=C(N1)Br)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3HBrCl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80166976 |
Source
|
| Record name | Imidazole, 2-bromo-4,5-dichloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80166976 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.86 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
16076-27-0 |
Source
|
| Record name | 2-Bromo-4,5-dichloro-1H-imidazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=16076-27-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-4,5-dichloroimidazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016076270 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Bromo-4,5-dichloroimidazole | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=226574 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Imidazole, 2-bromo-4,5-dichloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80166976 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-4,5-dichloro-1H-imidazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-Bromo-4,5-dichloroimidazole | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W4VL672K4J | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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